Cas no 1806713-87-0 (Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate
• CAS No: 1806713-87-0
• MF: C₁₃H₁₃F₃O₃
• MW: 274.235734701157
• CID: 4958091
• Update Time: 2025-06-08

Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate

• Inchi： 1S/C13H13F3O3/c1-2-19-12(18)10-7-3-5-9(6-4-8-17)11(10)13(14,15)16/h3,5,7-8H,2,4,6H2,1H3
• InChI Key： CQQGMWRFETVXBE-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC=CC=1CCC=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 315
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate

Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate (CAS No. 1806713-87-0): A Comprehensive Overview

Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate, with the CAS number 1806713-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a complex aromatic structure, combines a benzoate core with functional groups that enhance its utility in various applications. The presence of a trifluoromethyl group and an oxopropyl side chain imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate molecule exhibits distinct characteristics that make it particularly interesting for researchers. The trifluoromethyl group, known for its electron-withdrawing effects, influences the reactivity and stability of the compound, while the oxopropyl chain introduces flexibility and potential sites for further functionalization. These features are critical in drug design, where precise control over molecular interactions is essential.

In recent years, there has been growing interest in the development of novel compounds with enhanced bioactivity and selectivity. The< strong>Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate has been explored as a building block in the synthesis of potential therapeutic agents. Its structural motif is reminiscent of several bioactive molecules, suggesting that it could serve as a precursor for drugs targeting various diseases. For instance, researchers have investigated its potential role in developing inhibitors for enzymes involved in metabolic pathways.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The benzoate core provides a stable platform for further modifications, while the trifluoromethyl and oxopropyl groups offer multiple points for chemical manipulation. This flexibility has enabled scientists to create derivatives with tailored properties, expanding the compound's utility across different fields. In materials science, for example, derivatives of< strong>Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate have been investigated for their potential use in advanced polymers and coatings due to their improved thermal and chemical resistance.

The pharmacological potential of< strong>Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate has also been explored in detail. Studies have shown that modifications to its structure can significantly alter its biological activity. Researchers have synthesized various analogs to evaluate their efficacy against different biological targets. These studies have provided valuable insights into the relationship between molecular structure and bioactivity, which are crucial for rational drug design.

Recent advancements in computational chemistry have further enhanced the understanding of< strong>Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate. Molecular modeling techniques have allowed researchers to predict how this compound interacts with biological targets at an atomic level. This has led to the identification of new pharmacophores and has guided the design of more effective derivatives. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.

The synthesis of< strong>Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate presents both challenges and opportunities for chemists. While the compound's structure is not overly complex, achieving high yields and purity requires careful optimization of reaction conditions. Recent methodologies have focused on greener synthetic routes, incorporating sustainable practices to minimize waste and reduce environmental impact. These efforts align with broader trends in pharmaceutical chemistry towards more sustainable and efficient processes.

The role of< strong>Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate extends beyond traditional pharmaceutical applications. Its unique properties make it a valuable tool in research laboratories studying molecular recognition and supramolecular chemistry. By serving as a scaffold for designing complex molecules, this compound contributes to our fundamental understanding of how molecules interact with each other.

In conclusion, Ethyl 3-(3-oxopropyl)-2-(trifluoromethyl)benzoate (CAS No. 1806713-87-0) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its structural features enable diverse applications, from drug development to advanced materials engineering. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in scientific innovation.